78-76-2(2-Bromobutane),B0561,NA2339

2-Bromobutane Properties

Names and Identifiers

- 1-BROMO-1-METHYLPROPANE
- 2-BROMOBUTANE
- BROMOBUTANE, 2-
- Bromo-tert-butane
- METHYLETHYLBROMOMETHANE
- methylethylbromoomethane
- S-BUTYL BROMIDE
- SEC-BUTYL BROMIDE
- 2-bromo-butan
- 2-Butyl bromide
- bromo-2butane
- butane,2-bromo-
- Butane,2-bromo-,(±)-
- sec.-Butylbromid
- sec-C4H9Br
- secondarybutylbromide
- 2-Bromobutane sec-Butylbromide
- 1-methylpropyl bromide
- 2-Brombutan
- BROMOBUTANE,2
- butane,2-bromo
- 2-Bromobutane, 99+%
- 2-BROMOBUTANE,REAGENT
- BROMOBUTANE, 2-(SG)
- sec-Butyl Bromide
- CHEMBL156276
- sec-Butylbromide
- 2-Bromobutane [UN2339] [Flammable liquid]
- 78-76-2
- F0001-2055
- CCRIS 106
- AI3-25262
- Butano, 2-bromo-
- Q209314
- SCHEMBL6999177
- Butane, 2-bromo-, (.+.)-
- CAS-78-76-2
- B0561
- UNII-SSI829JO4W
- AKOS009157105
- SEC-BUTYL BROMIDE [MI]
- 2-Bromobutane sec-Butyl?bromide
- LS-45623
- NSC-8417
- NA2339
- sec. butyl bromide
- DTXCID201499
- J-508510
- SEC-BUTYL BROMIDE DL-FORM [MI]
- 2-Bromobutane [UN2339] [Flammable liquid]
- SSI829JO4W
- 2-brombutane
- (+-)-2-Bromobutane
- SEC-BUTYL BROMIDE, (+/-)-
- FT-0611543
- BRN 0505949
- 0-01-00-00119 (Beilstein Handbook Reference)
- 2-Bromobutane, 98%
- STR03634
- SCHEMBL27724
- J-802068
- DTXSID7021499
- NSC 8417
- 2-Bromo-butane
- Secondary butyl bromide
- sec.-butyl bromide
- NCGC00248774-01
- NSC8417
- HSDB 2197
- 5787-31-5
- 2-Bromobutane, purum, >=98.0% (GC)
- EN300-82118
- UN2339
- 2-BUTYL BROMIDE [HSDB]
- 2-BROMOBUTANE, (+/-)-
- Tox21_200633
- 2-Bromo butane
- MFCD00000156
- WLN: EY2&1
- (.+/-.)-2-Bromobutane
- UN 2339
- EINECS 201-140-7
- C4H9Br
- Butane, 2-bromo-
- 3-bromobutane
- NCGC00258187-01
- BBT (CHRIS Code)
- NS00022800
- 2-Bromobutane,99%
- Butane, 2bromo
- METHYL ETHYL BROMO-METHANE
- Methylethylbromoomethane;sec-Butyl bromide
- SEC-BUTYL BROMIDE DL-FORM
- 2Butyl bromide
- secButyl bromide
- (+-)-SEC-BUTYL BROMIDE
- (.+-.)-2-BROMOBUTANE
- (+/-)-2-Bromobutane
- G77187
- (.+-.)-SEC-BUTYL BROMIDE
- DB-021233
- +Expand
- MDL： MFCD00000156
- InChIKey： UPSXAPQYNGXVBF-UHFFFAOYSA-N
- Inchi： 1S/C4H9Br/c1-3-4(2)5/h4H,3H2,1-2H3
- SMILES： CCC(C)Br
- BRN： 505949

Computed Properties

Exact Mass: 135.98900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 135.989
Heavy Atom Count: 5
Complexity: 19.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.17980
PSA: 0.00000
Merck: 1554
Refractive Index: n20/D 1.437(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 91°C
Melting Point: -112 ºC
Flash Point: Fahrenheit: 69.8 ° f
Celsius: 21 ° c
Solubility: <1g/l
Color/Form: Colorless liquid with pleasant smell
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
Solubility: It is miscible with ethanol \ ether \ acetone \ benzene, but insoluble in water
Density: 1.255 g/mL at 25 °C(lit.)

2-Bromobutane Security Information

Symbol: GHS02
RTECS：EJ6228000
WGK Germany：2
Safety Term：3
Safety Instruction： S16-S23-S24/25-S37/39-S26
Packing Group：II
Packing Group：II
Risk Phrases：R10; R11; R36/37/38
Hazard Level：3
Dangerous goods sign： F
Hazardous Material transportation number：UN 2339 3/PG 2
Hazard Statement： H225
Warning Statement： P210
Prompt：dangerous
Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidant
PackingGroup：II
Risk Phrases： 11-52
Signal Word：Danger
TSCA：Yes
Explosive Limit：2.6-6.6%(V)
HazardClass：3

2-Bromobutane Customs Data

HS CODE：29033036
Customs Data：

China Customs Code:
29033036

2-Bromobutane Synthesis

2-Bromobutane Related Literature

1. Molecular acoustic and spectroscopic studies. Part 1.—Rotational isomerism in some halogenated hydrocarbons

E. Wyn-Jones,W. J. Orville-Thomas Trans. Faraday Soc. 1968 64 2907
2. Co-solvent effects on the indirect reduction of alkyl and benzyl halides: experimental evidence of a link between electron transfer and SN1-like processes

Henrik Jensen,Kim Daasbjerg J. Chem. Soc. Perkin Trans. 2 2000 1251
3. Application of EXAFS spectroscopy to probe structural properties of solid inclusion compounds containing halogenoalkane guest molecules within the catena-[(1,2-diaminopropane)cadmium(II) tetra-μ-cyanonickelate(II)] host structure

Matthew J. Jones,Kenneth D. M. Harris,Thomas Maschmeyer,John Meurig Thomas J. Chem. Soc. Faraday Trans. 1996 92 1043
4. Studies in the pyrolysis of organic bromides. Part IV. The pyrolysis of sec.-butyl bromide

Allan Maccoll,P. J. Thomas J. Chem. Soc. 1955 2445
5. Factors in the formation of isomerically and optically pure alkyl halides. Part VI. The preparation of optically pure 2-halogenobutanes

D. G. Goodwin,H. R. Hudson J. Chem. Soc. B 1968 1333
6. 612. Studies in the pyrolysis of organic bromides. Part XI. The maximally inhibited rate of decomposition of sec.-butyl bromide

M. N. Kale,Allan Maccoll,P. J. Thomas J. Chem. Soc. 1958 3016
7. Stereoselective total synthesis of obolactones and 7′,8′-dihydroobolactones

Deepak Saini,Praveen Kumar,Rodney A. Fernandes New J. Chem. 2021 45 18976
8. Kinetics of the vapour-phase bromination of cyclanes and n-butane. C—H bond dissociation energies in cyclanes

K. C. Ferguson,E. Whittle Trans. Faraday Soc. 1971 67 2618
9. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy

Shubhankar Bhattacharyya,Uma Pathak,Sweta Mathur,Subodh Vishnoi,Rajeev Jain RSC Adv. 2014 4 18229
10. Vectorial imaging of the photodissociation of 2-bromobutane oriented via hexapolar state selection

Masaaki Nakamura,Federico Palazzetti,Po-Yu Tsai,Shiun-Jr Yang,King-Chuen Lin,Toshio Kasai,Dock-Chil Che,Andrea Lombardi,Vincenzo Aquilanti Phys. Chem. Chem. Phys. 2019 21 14164

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic Halides

Cas no 78-76-2 (2-Bromobutane)

2-Bromobutane Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Bromobutane Security Information

2-Bromobutane Customs Data

China Customs Code:

2-Bromobutane Synthesis

2-Bromobutane Related Literature

Related Categories

78-76-2 (2-Bromobutane) Related Products